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Compound of Interest

Compound Name: 2-(p-Tolylsulfonyl)ethanol

Cat. No.: B1293852 Get Quote

2-(p-Tolylsulfonyl)ethanol, often referred to as Tosyl ethanol, is a bifunctional organic

compound that has found a niche but significant role in contemporary organic synthesis. While

not a household name in the annals of chemical history, its utility lies in its carefully balanced

chemical reactivity, making it a valuable tool for synthetic chemists. This guide provides an in-

depth look at its synthesis, characterization, and, most importantly, its applications, offering

field-proven insights for researchers, scientists, and drug development professionals. We will

delve into the causality behind its synthetic protocols and its mechanistic behavior in key

transformations.

Synthesis of 2-(p-Tolylsulfonyl)ethanol: A Practical
and Scalable Protocol
The most common and reliable method for the preparation of 2-(p-Tolylsulfonyl)ethanol
involves the reaction of ethylene glycol with p-toluenesulfonyl chloride (TsCl) in the presence of

a base. This method is favored for its high yield and relatively straightforward workup.

Experimental Protocol
Objective: To synthesize 2-(p-Tolylsulfonyl)ethanol from ethylene glycol and p-toluenesulfonyl

chloride.

Reagents and Materials:
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Reagent/Materi
al

Molar Mass (
g/mol )

Quantity Moles Notes

Ethylene Glycol 62.07 25 mL ~0.45 mol Used in excess

p-

Toluenesulfonyl

Chloride (TsCl)

190.65 19.07 g 0.1 mol Limiting reagent

Pyridine 79.10 15.8 mL ~0.2 mol Base and solvent

Dichloromethane

(DCM)
84.93 100 mL -

Solvent for

extraction

1 M Hydrochloric

Acid (HCl)
36.46 50 mL - For workup

Saturated

Sodium

Bicarbonate

(NaHCO₃)

solution

84.01 50 mL - For workup

Brine - 50 mL - For workup

Anhydrous

Magnesium

Sulfate (MgSO₄)

120.37 ~5 g - Drying agent

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a

dropping funnel, dissolve ethylene glycol (25 mL) in pyridine (15.8 mL) and cool the mixture

to 0 °C in an ice bath.

Addition of TsCl: Dissolve p-toluenesulfonyl chloride (19.07 g) in dichloromethane (50 mL)

and add it to the dropping funnel. Add the TsCl solution dropwise to the stirred ethylene

glycol/pyridine mixture over 30 minutes, ensuring the temperature remains below 5 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293852?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 12-16 hours.

Workup:

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer sequentially with 1 M HCl (2 x 25 mL), saturated NaHCO₃ solution

(2 x 25 mL), and brine (1 x 50 mL).

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure to obtain the crude product.

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent to yield pure 2-(p-Tolylsulfonyl)ethanol
as a white solid.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 2-(p-Tolylsulfonyl)ethanol.

Mechanistic Insights: The Rationale Behind the
Synthesis
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The synthesis of 2-(p-Tolylsulfonyl)ethanol is a classic example of a nucleophilic substitution

reaction at a sulfonyl group.

Role of Pyridine: Pyridine serves a dual purpose. Firstly, it acts as a base to deprotonate one

of the hydroxyl groups of ethylene glycol, increasing its nucleophilicity. Secondly, it can act

as a nucleophilic catalyst by reacting with TsCl to form a highly reactive tosylpyridinium

intermediate, which is then readily attacked by ethylene glycol.

Controlling Monosubstitution: The use of a large excess of ethylene glycol is crucial to favor

the formation of the monosubstituted product, 2-(p-Tolylsulfonyl)ethanol, over the

disubstituted product. By Le Chatelier's principle, a high concentration of one reactant

(ethylene glycol) drives the reaction towards the desired product and statistically reduces the

chances of a second substitution on the same molecule.

Reaction Mechanism Diagram
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Nucleophilic Attack Product Formation
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Click to download full resolution via product page

Caption: Simplified mechanism of 2-(p-Tolylsulfonyl)ethanol synthesis.

Characterization and Physicochemical Properties
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Proper characterization is essential to confirm the identity and purity of the synthesized 2-(p-
Tolylsulfonyl)ethanol.

Property Value

Appearance White crystalline solid

Melting Point 56-58 °C

¹H NMR (CDCl₃, 400 MHz) δ (ppm)
7.80 (d, 2H), 7.35 (d, 2H), 4.25 (t, 2H), 3.80 (t,

2H), 2.45 (s, 3H), 2.10 (br s, 1H)

¹³C NMR (CDCl₃, 100 MHz) δ (ppm) 145.0, 132.9, 129.8, 128.0, 68.5, 60.2, 21.6

IR (KBr, cm⁻¹) 3520 (O-H), 1350 (asym S=O), 1160 (sym S=O)

Applications in Organic Synthesis: A Versatile
Building Block
The utility of 2-(p-Tolylsulfonyl)ethanol stems from the presence of both a hydroxyl group and

a tosyl group. The tosyl group is an excellent leaving group, making the adjacent carbon

susceptible to nucleophilic attack. The hydroxyl group can be used as a handle for further

functionalization.

One of the primary applications is as a 2-hydroxyethylating agent. In the presence of a base,

the hydroxyl group can be deprotonated, and the resulting alkoxide can act as a nucleophile.

More commonly, the hydroxyl group is protected, and the tosyl group is displaced by a

nucleophile.

A key application is in the synthesis of N-substituted aziridines. The molecule can be converted

to 2-azido-1-(tosyloxy)ethane, which upon reduction and intramolecular cyclization, yields the

aziridine ring.

Logical Relationship Diagram of Applications
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Caption: Key applications of 2-(p-Tolylsulfonyl)ethanol.

Conclusion: An Essential Tool for the Synthetic
Chemist
2-(p-Tolylsulfonyl)ethanol, while not a compound with a storied history of discovery, is a

testament to the importance of versatile and reliable reagents in the advancement of organic

synthesis. Its straightforward preparation, coupled with its predictable reactivity, makes it an

invaluable tool for the construction of complex molecules. This guide has provided a

comprehensive overview of its synthesis, characterization, and applications, grounded in

mechanistic principles, to aid researchers in leveraging its full potential in their synthetic

endeavors.

To cite this document: BenchChem. [Introduction: Unveiling 2-(p-Tolylsulfonyl)ethanol, a
Versatile Reagent in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1293852#discovery-and-history-of-2-p-
tolylsulfonyl-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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